Cas no 6007-83-6 (Thieno2,3-cfuran-4,6-dione)

• Product Name: Thieno2,3-cfuran-4,6-dione
• CAS No: 6007-83-6
• MF: C₆H₂O₃S
• MW: 154.143280506134
• MDL: MFCD09832453
• CID: 859915
• PubChem ID: 354333546
• Update Time: 2025-08-05

Thieno2,3-cfuran-4,6-dione Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]furan-4,6-dione
• 2,3-Thiophenedicarboxylic Anhydride
• Thiophen-2,3-dicarbonsaeure-anhydrid
• thiophene-2,3-dicarboxylic acid anhydride
• thiophene-2,3-dicarboxylic anhydride
• NSC10055
• C6H2O3S
• FIDKFEIEZJGDBE-UHFFFAOYSA-N
• 2,3-ThiophenedicarboxylicAnhydride
• 2,3-thiophene dicarboxylic anhydride
• 8956AB
• FCH873785
• 4H,6H-thieno[2,3-c]furan-4,6-dione
• AX8222901
• DTXSID80278780
• BS-44173
• MFCD09832453
• 6007-83-6
• NSC-10055
• AKOS006329378
• SCHEMBL698812
• T72683
• DA-21084
• CS-0313953
• T3342
• Thieno2,3-cfuran-4,6-dione

• MDL： MFCD09832453
• Inchi： 1S/C6H2O3S/c7-5-3-1-2-10-4(3)6(8)9-5/h1-2H
• InChI Key： FIDKFEIEZJGDBE-UHFFFAOYSA-N
• SMILES： S1C=CC2C(=O)OC(C1=2)=O

Computed Properties

• Exact Mass: 153.97200
• Monoisotopic Mass: 153.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6
• XLogP3: 1.3

Experimental Properties

• Density: 1.674
• Melting Point: 140.0 to 144.0 deg-C
• Boiling Point: 306.4°C at 760 mmHg
• Flash Point: 139.1°C
• Refractive Index: 1.662
• PSA: 71.61000
• LogP: 1.05870
• λmax: 300(2-Methyltetrahydrofuran)(lit.)

Thieno2,3-cfuran-4,6-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Thieno2,3-cfuran-4,6-dione

Thieno[2,3-c]furan-4,6-dione (CAS No. 6007-83-6): A Comprehensive Overview

The compound Thieno[2,3-c]furan-4,6-dione, identified by the CAS registry number 6007-83-6, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic compounds, specifically a fused bicyclic system combining a thiophene ring and a furan ring with two ketone groups. Its structure is characterized by a sulfur atom in the thiophene ring and oxygen atoms in the furan ring, creating a highly conjugated system that imparts interesting electronic properties.

Recent studies have highlighted the potential of Thieno[2,3-c]furan-4,6-dione in various fields, including materials science and pharmaceutical research. For instance, researchers have explored its role as a building block in the synthesis of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable charge transfer complexes makes it an attractive candidate for use in optoelectronic devices.

In the pharmaceutical industry, Thieno[2,3-c]furan-4,6-dione has shown promise as a precursor for bioactive molecules. Its unique electronic properties allow for selective interactions with biological targets, making it a valuable component in drug design. Recent advancements in medicinal chemistry have demonstrated its potential in inhibiting certain enzymes associated with neurodegenerative diseases.

The synthesis of Thieno[2,3-c]furan-4,6-dione involves multi-step reactions that require precise control over reaction conditions to achieve high yields. Traditional methods often employ cyclization reactions of appropriately substituted precursors under thermal or photochemical conditions. However, modern approaches leverage catalytic systems to enhance reaction efficiency and selectivity.

One of the most intriguing aspects of Thieno[2,3-c]furan-4,6-dione is its reactivity under different chemical conditions. Studies have shown that it can undergo various transformations such as nucleophilic aromatic substitution and Diels-Alder reactions. These reactions not only expand its applicability but also pave the way for the creation of more complex molecular architectures.

In terms of physical properties, Thieno[2,3-c]furan-4,6-dione exhibits a high degree of planarity due to its conjugated system. This planarity contributes to its strong absorption in the visible region of the spectrum, making it suitable for applications in photonics and sensing technologies.

Environmental considerations are also an important aspect when working with Thieno[2,3-c]furan-4,6-dione. Researchers have investigated its biodegradability and toxicity profiles to ensure its safe use in industrial and medical applications. Preliminary studies suggest that it has low toxicity under normal handling conditions.

In conclusion, Thieno[2,3-c]furan-4,6-dione (CAS No. 6007-83-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for scientists seeking innovative solutions in materials science and pharmaceutical research.